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Compound of Interest

Compound Name: 3-tert-Butylisoxazol-5-amine

Cat. No.: B1332903 Get Quote

Essential Safety and Handling Guide for 3-tert-
Butylisoxazol-5-amine
This guide provides crucial safety and logistical information for the handling, storage, and

disposal of 3-tert-Butylisoxazol-5-amine (CAS No. 55809-36-4). Researchers, scientists, and

drug development professionals should adhere to these protocols to ensure a safe laboratory

environment. The following information is compiled from safety data sheets and chemical

safety resources.
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Property Value

Chemical Name 3-tert-Butylisoxazol-5-amine

Synonyms
5-Amino-3-tert-butylisoxazole, 3-Amino-5-(tert-

butyl)isoxazole

CAS Number 55809-36-4[1][2]

Molecular Formula C₇H₁₂N₂O[3][4]

Molecular Weight 140.18 g/mol [1][2]

Appearance White solid[3] or powder[5]

Storage Conditions

Store at 0-8 °C[3] or room temperature[6], in a

well-ventilated, locked place with the container

tightly closed.[7]

Hazard Identification and Classification
3-tert-Butylisoxazol-5-amine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[7]

Skin Irritation 2
H315: Causes skin irritation[2]

[7]

Serious Eye Irritation 2
H319: Causes serious eye

irritation[2][7]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[2][7]

Signal Word: Warning[1][7]
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Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles or- a

face shield.

To protect against splashes

that could cause serious eye

irritation.[7][8]

Skin Protection

Gloves: Chemical-resistant

gloves (e.g., nitrile or

neoprene). Inspect for integrity

before each use.[7][8] Lab

Coat: A full-length, buttoned

lab coat is mandatory.[8]

To prevent skin contact, which

can cause irritation.[7][8]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood.[8] If a

fume hood is not available, a

NIOSH-approved respirator

(e.g., N95 dust mask) should

be used.[1]

To prevent inhalation of dust or

vapors, which may cause

respiratory irritation.[7][9]

Foot Protection
Closed-toe shoes are required.

[8]

To protect feet from potential

spills.

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is essential for laboratory safety.

Engineering Controls:

Ventilation: Always handle 3-tert-Butylisoxazol-5-amine in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[7][8]

Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible in

the immediate work area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/sds/3-amino-5-tert-butylisoxazole-pd180630105104.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.echemi.com/sds/3-amino-5-tert-butylisoxazole-pd180630105104.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.echemi.com/sds/3-amino-5-tert-butylisoxazole-pd180630105104.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/666580
https://www.echemi.com/sds/3-amino-5-tert-butylisoxazole-pd180630105104.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Isoxazolidinemethanol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/product/b1332903?utm_src=pdf-body
https://www.echemi.com/sds/3-amino-5-tert-butylisoxazole-pd180630105104.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2H_Isoxazolo_4_5_B_indole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures:

Avoid contact with skin, eyes, and clothing.[7]

Avoid the formation of dust and aerosols.[7]

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7]

Use non-sparking tools to prevent fire.[7]

Storage:

Store in a tightly sealed, clearly labeled container in a cool, well-ventilated, and locked area.

[7]

Disposal Plan:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with all local, state, and federal regulations.[7]

Do not allow the chemical to enter drains.[7]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

If Swallowed Rinse mouth. Get medical help.[7]

If on Skin

Wash with plenty of water. If skin irritation

occurs, get medical help. Take off contaminated

clothing and wash it before reuse.[7]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Get medical help if

you feel unwell.[7]

Spill Response:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid dust formation.

Use personal protective equipment, including chemical-impermeable gloves.[7]

Contain the spill using an inert absorbent material.

Pick up and arrange disposal without creating dust. Keep in suitable, closed containers for

disposal.[10]

Visual Workflow and Logic Diagrams
The following diagrams illustrate the standard operating procedures for handling 3-tert-
Butylisoxazol-5-amine and the logical steps for risk assessment.
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Safe Handling Workflow for 3-tert-Butylisoxazol-5-amine

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Weigh Compound in Fume Hood

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste per Protocol

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of 3-tert-Butylisoxazol-5-amine.
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Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure

Accidental Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses.

Move to fresh air.
Keep comfortable for breathing. Rinse mouth.

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: Logical diagram for emergency response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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